Cas no 133029-32-0 (N-(3-Aminopropyl)imidodicarbonimidic diamide homopolymer)

• Product name: N-(3-Aminopropyl)imidodicarbonimidic diamide homopolymer
• CAS No: 133029-32-0
• MF: (C₅H₁₄N₆)x
• MW: 185.27
• CID: 64236
• PubChem ID: 20977

N-(3-Aminopropyl)imidodicarbonimidic diamide homopolymer Chemical and Physical Properties

Names and Identifiers

• N-(3-Aminopropyl)imidodicarbonimidic diamide homopolymer
• POLYAMINOPROPYL BIGUANIDE
• POLYAMINE PROPYL BIGUANIDE
• Polyaminopropyl biguanide, PAPB
• 28757-47-3
• 133029-32-0
• n-hexylbiguanide
• NS00008492
• CHEMBL2106939
• Purista
• 24717-31-5
• VAZJLPXFVQHDFB-UHFFFAOYSA-N
• POLIHEXANIDE
• polihexanide hydrochloride
• Cosmocil cq
• Microcare mbg
• N-Hexylimidodicarbonimidic diamide
• Vantocil
• SCHEMBL45011
• SCHEMBL20753163
• DTXSID40873856
• Lavasept
• AKOS017531707
• 1-(diaminomethylidene)-2-hexylguanidine

• Inchi： 1S/C5H14N6/c6-2-1-3-10-5(9)11-4(7)8/h1-3,6H2,(H6,7,8,9,10,11)
• InChI Key： XKFDVLUHBRJZQF-UHFFFAOYSA-N
• SMILES： CCCCCCN=C(N)N=C(N)N

Computed Properties

• Exact Mass: 185.16404563g/mol
• Monoisotopic Mass: 185.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 103Ų

Additional information on N-(3-Aminopropyl)imidodicarbonimidic diamide homopolymer

N-(3-Aminopropyl)Imidodicarbonimidic Diamide Homopolymer: A Comprehensive Overview

The N-(3-Aminopropyl)Imidodicarbonimidic Diamide Homopolymer, identified by the CAS number 133029-32-0, is a sophisticated polymer material that has garnered significant attention in various scientific and industrial applications. This compound is a member of the imidodicarbonimidic diamide class, which is known for its unique chemical properties and versatility. The polymer's structure, characterized by the presence of an amino group attached to a propyl chain, imparts distinctive characteristics that make it suitable for a wide range of uses.

Recent advancements in polymer chemistry have shed light on the potential of N-(3-Aminopropyl)Imidodicarbonimidic Diamide Homopolymer in fields such as materials science, biotechnology, and electronics. Researchers have explored its ability to form stable films and coatings, which exhibit exceptional mechanical strength and thermal stability. These properties are particularly valuable in high-performance applications where durability and resistance to environmental factors are critical.

The synthesis of this polymer involves a multi-step process that ensures the formation of a uniform and highly cross-linked structure. The use of advanced polymerization techniques has enabled scientists to optimize the molecular weight and degree of cross-linking, thereby tailoring the material's properties to specific applications. For instance, studies have demonstrated that adjusting the polymerization conditions can significantly influence the material's flexibility and tensile strength.

In terms of applications, N-(3-Aminopropyl)Imidodicarbonimidic Diamide Homopolymer has shown promise in the development of advanced composites. Its ability to form strong intermolecular bonds with other polymers makes it an ideal candidate for enhancing the mechanical properties of composite materials. Recent research has focused on its use in aerospace and automotive industries, where lightweight yet durable materials are highly sought after.

Beyond traditional applications, this polymer has also found utility in biomedical engineering. Its biocompatibility and ability to resist degradation under physiological conditions make it a potential candidate for use in medical devices and drug delivery systems. Studies have explored its potential as a scaffold material for tissue engineering, where its porous structure can provide an optimal environment for cell growth.

The environmental impact of N-(3-Aminopropyl)Imidodicarbonimidic Diamide Homopolymer has also been a topic of interest among researchers. Efforts are being made to develop sustainable synthesis methods and recycling strategies to minimize its ecological footprint. Biodegradable variants of this polymer are currently under investigation, with promising results indicating their potential to reduce waste in industrial processes.

In conclusion, the N-(3-Aminopropyl)Imidodicarbonimidic Diamide Homopolymer (CAS No: 133029-32-0) represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials. As research continues to uncover new possibilities, this polymer is poised to make significant contributions to both scientific innovation and industrial progress.